molecular formula C11H15N3O2S B6631101 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione

1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione

Cat. No. B6631101
M. Wt: 253.32 g/mol
InChI Key: DHDSTINLBZGMJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione, also known as ETAD, is a synthetic compound that has been the subject of scientific research due to its potential applications in the field of medicine. ETAD is a diazepine derivative that has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The exact mechanism of action of 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione is not fully understood, but it is believed to act on the GABAergic system in the brain. 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione has been found to enhance the binding of GABA to its receptors, leading to an increase in the inhibitory neurotransmitter activity in the brain. This results in a reduction in neuronal excitability and anxiolytic and sedative effects.
Biochemical and Physiological Effects:
1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione has been found to exhibit various biochemical and physiological effects, including anticonvulsant, anxiolytic, and sedative properties. It has also been found to reduce oxidative stress and inflammation, making it a potential candidate for the treatment of various diseases associated with these conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione in lab experiments is its high potency and selectivity for the GABAergic system. However, one of the limitations of 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the research on 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione. One possible direction is the development of novel 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione derivatives with improved solubility and pharmacokinetic properties. Another direction is the investigation of the potential use of 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione as a radioprotective agent in cancer treatment. Additionally, further studies are needed to fully understand the mechanism of action of 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione and its potential applications in the treatment of various neurological disorders.
In conclusion, 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione is a synthetic compound that has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and potential future directions. Further research is needed to fully understand its potential applications in the field of medicine.

Synthesis Methods

The synthesis of 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione involves a multistep process that includes the reaction of 1,3-diketone with thioamide to form a thiazoline intermediate, which is then reacted with ethyl bromide to yield 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione. The synthesis of 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione has been optimized by various researchers to improve the yield and purity of the final product.

Scientific Research Applications

1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit anticonvulsant, anxiolytic, and sedative properties, making it a potential candidate for the treatment of various neurological disorders. 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione has also been studied for its potential use as a radioprotective agent, as it has been found to reduce the harmful effects of ionizing radiation on the body.

properties

IUPAC Name

1-[1-(5-ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H15N3O2S/c1-3-8-6-12-10(17-8)7(2)14-5-4-9(15)13-11(14)16/h6-7H,3-5H2,1-2H3,(H,13,15,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DHDSTINLBZGMJO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CN=C(S1)C(C)N2CCC(=O)NC2=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H15N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

253.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.